4-iodo-N-[2-(phenylthio)ethyl]benzamide

• IUPAC Name: 4-iodo-N-(2-phenylsulfanylethyl)benzamide
• InChI: InChI=1S/C15H14INOS/c16-13-8-6-12(7-9-13)15(18)17-10-11-19-14-4-2-1-3-5-14/h1-9H,10-11H2,(H,17,18)
• InChI Key: ZXWJHXDDGKDJKU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCCNC(=O)C2=CC=C(C=C2)I
• Molecular Formula: C15H14INOS
• Molecular Weight: 383.2 g/mol

Description

4-iodo-N-[2-(phenylthio)ethyl]benzamide, also known as ITB, is a chemical compound that has gained significant attention in scientific research. This compound is a member of the benzamide family, which is known to have various biological activities. ITB has been synthesized using different methods, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of 4-iodo-N-[2-(phenylthio)ethyl]benzamide is not fully understood. However, studies have suggested that 4-iodo-N-[2-(phenylthio)ethyl]benzamide induces apoptosis in cancer cells by activating the caspase pathway. 4-iodo-N-[2-(phenylthio)ethyl]benzamide has also been shown to inhibit the aggregation of amyloid-beta peptides by binding to the peptides and preventing their aggregation.
Biochemical and Physiological Effects
4-iodo-N-[2-(phenylthio)ethyl]benzamide has been shown to have various biochemical and physiological effects. In cancer cells, 4-iodo-N-[2-(phenylthio)ethyl]benzamide induces apoptosis and inhibits cell proliferation. In Alzheimer's disease, 4-iodo-N-[2-(phenylthio)ethyl]benzamide inhibits the aggregation of amyloid-beta peptides. In Parkinson's disease, 4-iodo-N-[2-(phenylthio)ethyl]benzamide protects dopaminergic neurons from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-iodo-N-[2-(phenylthio)ethyl]benzamide in lab experiments is its ability to induce apoptosis in cancer cells. This makes it a potential candidate for anticancer drug development. However, one of the limitations of using 4-iodo-N-[2-(phenylthio)ethyl]benzamide is its low solubility in water, which can make it difficult to use in some experiments.

Future Directions

There are several future directions for 4-iodo-N-[2-(phenylthio)ethyl]benzamide research. One direction is to study its potential use in treating other neurodegenerative diseases, such as Huntington's disease. Another direction is to study its potential use in combination with other drugs for treating cancer. Additionally, future research can focus on improving the solubility of 4-iodo-N-[2-(phenylthio)ethyl]benzamide in water to make it more versatile for lab experiments.
Conclusion
In conclusion, 4-iodo-N-[2-(phenylthio)ethyl]benzamide is a chemical compound that has gained significant attention in scientific research. It has been shown to have potential use in treating various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. The synthesis method of 4-iodo-N-[2-(phenylthio)ethyl]benzamide has been studied extensively, and its mechanism of action has been partially understood. 4-iodo-N-[2-(phenylthio)ethyl]benzamide has various biochemical and physiological effects, and its advantages and limitations for lab experiments have been identified. Finally, there are several future directions for 4-iodo-N-[2-(phenylthio)ethyl]benzamide research, which can lead to the development of new drugs and treatments for various diseases.

Synthesis Methods

4-iodo-N-[2-(phenylthio)ethyl]benzamide can be synthesized using different methods. One of the commonly used methods is the reaction between 4-iodobenzoyl chloride and 2-phenylethanethiol in the presence of a base. The resulting product is then reacted with ethylenediamine to form 4-iodo-N-[2-(phenylthio)ethyl]benzamide.

Scientific Research Applications

4-iodo-N-[2-(phenylthio)ethyl]benzamide has been studied for its potential use in treating various diseases. It has been shown to have anticancer activity, and studies have demonstrated that 4-iodo-N-[2-(phenylthio)ethyl]benzamide induces apoptosis in cancer cells. 4-iodo-N-[2-(phenylthio)ethyl]benzamide has also been studied for its potential use in treating Alzheimer's disease, as it has been shown to inhibit the aggregation of amyloid-beta peptides. Additionally, 4-iodo-N-[2-(phenylthio)ethyl]benzamide has been studied for its potential use in treating Parkinson's disease, as it has been shown to protect dopaminergic neurons from oxidative stress.